2-(4-Chlorophenoxy)-1-(1,2-dihydrobenzo[e][1]benzothiol-1-yl)ethanone

• CAS No.: 40645-26-9
• Molecular Formula: C20H15ClO2S
• Molecular Weight: 354.8 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-1-(1,2-dihydrobenzo[e][1]benzothiol-1-yl)ethanone
• InChI: InChI=1S/C20H15ClO2S/c21-14-6-8-15(9-7-14)23-11-18(22)17-12-24-19-10-5-13-3-1-2-4-16(13)20(17)19/h1-10,17H,11-12H2
• InChI Key: LEOKJORDWYZFQL-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(S1)C=CC3=CC=CC=C32)C(=O)COC4=CC=C(C=C4)Cl

Description

2-(4-Chlorophenoxy)-1-(1,2-dihydrobenzo[e][1]benzothiol-1-yl)ethanone is a sulfur-containing heterocyclic compound featuring a 4-chlorophenoxy group, a ketone moiety, and a partially saturated benzo[e][1]benzothiol ring system. The dihydrobenzothiol core introduces conformational flexibility and sulfur-mediated interactions, distinguishing it from fully aromatic or nitrogen-based analogs.

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Structural and Functional Group Analysis

Table 1: Key Structural Features and Properties

Compound Name	Molecular Formula	Substituents/Heterocycles	Key Features
2-(4-Chlorophenoxy)-1-(1,2-dihydrobenzo[e][1]benzothiol-1-yl)ethanone (Target)	C₁₆H₁₂ClO₂S (inferred)	4-Chlorophenoxy, dihydrobenzothiol	Sulfur-containing bicyclic system; moderate lipophilicity (estimated logP ~3.5)
1-[2-Chloro-4-(4-chlorophenoxy)phenyl]-2-(1,2,4-triazol-1-yl)ethanone	C₁₆H₁₁Cl₂N₃O₂	Dichlorophenoxy, 1,2,4-triazole	Nitrogen-rich heterocycle; enhanced hydrogen-bonding capacity; logP ~2.8
1-(4-Chlorophenyl)-2-[4-hydroxy-3-(3-methoxybenzoyl)-1,1-dioxo-2H-1,2-benzothiazin-2-yl]ethanone	C₂₃H₁₇ClNO₅S	Chlorophenyl, sulfone, methoxybenzoyl, hydroxy	Sulfone group increases polarity; potential metabolic instability

Physicochemical Properties

• Lipophilicity: The target compound’s dihydrobenzothiol and chlorophenoxy groups likely confer moderate lipophilicity, bridging the polarity of the triazole-containing analog (lower logP) and the sulfone derivative (higher polarity) .
• Solubility : The sulfur atom in the target may reduce aqueous solubility compared to the triazole analog, which benefits from nitrogen’s hydrogen-bonding capacity.

Stability and Metabolic Pathways

• Triazole Analog : Resistant to metabolic degradation, making it suitable for long-acting formulations .
• Sulfone Derivative : Pre-existing sulfone group avoids further oxidation but may increase susceptibility to hydrolytic cleavage .